![molecular formula C9H8N2O3 B3064597 (2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol CAS No. 135733-30-1](/img/structure/B3064597.png)
(2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol
Overview
Description
(2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol, also known as 2-OPO, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a highly reactive and versatile compound that can be used to synthesize a variety of complex molecules. 2-OPO is an important intermediate for the synthesis of a variety of pharmaceuticals, polymers, and other specialty chemicals. In addition, 2-OPO has been used in a variety of biological and biochemical applications, including as a substrate for enzymes, as a reagent for DNA sequencing, and as an inhibitor of protein synthesis.
Scientific Research Applications
(2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol has a wide range of applications in scientific research, including as a reagent for DNA sequencing, as an inhibitor of protein synthesis, and as a substrate for enzymes. It has also been used as a reagent in the synthesis of a variety of pharmaceuticals, polymers, and other specialty chemicals. In addition, this compound has been used in a variety of biochemical and physiological studies, including as a model for metabolic pathways, as a tool to study enzyme kinetics, and as a probe for drug and hormone binding sites.
Mechanism of Action
(2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol is a highly reactive compound and can act as an oxidizing agent, reducing agent, or catalyst in various reactions. As an oxidizing agent, it can be used to oxidize a variety of substrates, including alcohols, aldehydes, and ketones. As a reducing agent, it can be used to reduce a variety of substrates, including ketones and aldehydes. As a catalyst, it can be used to accelerate the rate of a variety of reactions, including the synthesis of a variety of pharmaceuticals, polymers, and other specialty chemicals.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been used as a model for metabolic pathways, as a tool to study enzyme kinetics, and as a probe for drug and hormone binding sites. In addition, this compound has been used to study the effects of oxidative stress on cells, as well as the effects of various drugs and hormones on cellular processes.
Advantages and Limitations for Lab Experiments
The main advantages of using (2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol in laboratory experiments are its versatility, reactivity, and availability. This compound is a highly reactive compound that can be used to synthesize a variety of complex molecules. It is also widely available and can be easily obtained from chemical suppliers. However, there are some limitations to using this compound in laboratory experiments. It is a highly reactive compound and can be hazardous if not handled properly. In addition, it can be difficult to control the reaction conditions and optimize the yield of the desired product.
Future Directions
There are a variety of potential future directions for the use of (2-Oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol in scientific research and laboratory experiments. These include the use of this compound as a reagent for the synthesis of novel pharmaceuticals, polymers, and other specialty chemicals, as well as its use as a model for metabolic pathways, as a tool to study enzyme kinetics, and as a probe for drug and hormone binding sites. In addition, this compound could be used to study the effects of oxidative stress on cells, as well as the effects of various drugs and hormones on cellular processes. Finally, this compound could be used to develop new methods for the synthesis of complex molecules, as well as to optimize the yield of existing chemical synthesis methods.
properties
IUPAC Name |
(2-oxido-4-phenyl-1,2,5-oxadiazol-2-ium-3-yl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c12-6-8-9(10-14-11(8)13)7-4-2-1-3-5-7/h1-5,12H,6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQJNPRERPSLPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NO[N+](=C2CO)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10327811 | |
Record name | NSC688494 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
135733-30-1 | |
Record name | NSC688494 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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